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For Immediate Release

This technical guide provides an in-depth analysis of CPN-219, a selective Neuromedin U
Receptor 2 (NMUR2) agonist, and its influence on prolactin (PRL) secretion. This document is
intended for researchers, scientists, and professionals in the field of drug development, offering
a comprehensive summary of quantitative data, detailed experimental methodologies, and a
visual representation of the underlying signaling pathways.

Core Findings: CPN-219 Suppresses Stress-Induced
Hyperprolactinemia

Recent studies have demonstrated that the intranasal administration of CPN-219 can
significantly mitigate the rise in plasma prolactin levels induced by stress.[1] As a selective
agonist for NMUR2, which is expressed in the hypothalamic tuberoinfundibular dopaminergic
(TIDA) neurons, CPN-219 is believed to exert its effect by modulating the dopaminergic
system.[1] Dopamine is the primary physiological inhibitor of prolactin secretion from the
anterior pituitary gland. The EC50 value for CPN-219 in activating NMUR2 has been
determined to be 2.2 nM.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a pivotal study investigating
the effects of intranasal CPN-219 on plasma prolactin concentrations in mice subjected to
restraint stress.
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Plasma Prolactin

Treatment Group Condition .
Concentration (ng/mL)

Vehicle Unstressed 0.45+0.14

Vehicle Stressed 2.04 £0.95

CPN-219 (20 nmol) Stressed 0.49+£0.92

Data presented as mean * standard deviation.

Signaling Pathways and Mechanism of Action

CPN-219, by activating NMUR2 on TIDA neurons within the hypothalamus, is hypothesized to
increase the synthesis and release of dopamine into the hypophyseal portal system. This
dopamine then acts on D2 receptors located on the lactotroph cells of the anterior pituitary. The
activation of these G-protein coupled receptors inhibits adenylyl cyclase, leading to a decrease
in intracellular cyclic AMP (cCAMP) levels. This reduction in cAMP ultimately results in the
suppression of prolactin gene transcription and secretion. NMURZ2 itself is known to couple to
both Gq and Gi/o G-proteins, suggesting a complex intracellular signaling cascade upon

agonist binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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